Cas no 2229547-56-0 (5-(but-3-yn-2-yl)-4-chloro-7H-pyrrolo2,3-dpyrimidine)

5-(but-3-yn-2-yl)-4-chloro-7H-pyrrolo2,3-dpyrimidine structure
2229547-56-0 structure
Product Name:5-(but-3-yn-2-yl)-4-chloro-7H-pyrrolo2,3-dpyrimidine
CAS No:2229547-56-0
MF:C10H8ClN3
MW:205.643620491028
CID:5605024
PubChem ID:165718281
Update Time:2023-11-27

5-(but-3-yn-2-yl)-4-chloro-7H-pyrrolo2,3-dpyrimidine Chemical and Physical Properties

Names and Identifiers

    • EN300-1993162
    • 5-(but-3-yn-2-yl)-4-chloro-7H-pyrrolo[2,3-d]pyrimidine
    • 2229547-56-0
    • 5-(but-3-yn-2-yl)-4-chloro-7H-pyrrolo2,3-dpyrimidine
    • Inchi: 1S/C10H8ClN3/c1-3-6(2)7-4-12-10-8(7)9(11)13-5-14-10/h1,4-6H,2H3,(H,12,13,14)
    • InChI Key: GVXHHBHXLSJFJR-UHFFFAOYSA-N
    • SMILES: ClC1=C2C(=NC=N1)NC=C2C(C#C)C

Computed Properties

  • Exact Mass: 205.0406750g/mol
  • Monoisotopic Mass: 205.0406750g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 41.6Ų

5-(but-3-yn-2-yl)-4-chloro-7H-pyrrolo2,3-dpyrimidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1993162-1g
5-(but-3-yn-2-yl)-4-chloro-7H-pyrrolo[2,3-d]pyrimidine
2229547-56-0
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$1686.0 2023-08-31
Enamine
EN300-1993162-5g
5-(but-3-yn-2-yl)-4-chloro-7H-pyrrolo[2,3-d]pyrimidine
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$4890.0 2023-08-31
Enamine
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$7250.0 2023-08-31
Enamine
EN300-1993162-0.05g
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Enamine
EN300-1993162-0.1g
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Enamine
EN300-1993162-0.25g
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$1551.0 2023-08-31
Enamine
EN300-1993162-0.5g
5-(but-3-yn-2-yl)-4-chloro-7H-pyrrolo[2,3-d]pyrimidine
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Enamine
EN300-1993162-1.0g
5-(but-3-yn-2-yl)-4-chloro-7H-pyrrolo[2,3-d]pyrimidine
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$1686.0 2023-05-31
Enamine
EN300-1993162-2.5g
5-(but-3-yn-2-yl)-4-chloro-7H-pyrrolo[2,3-d]pyrimidine
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$3304.0 2023-08-31
Enamine
EN300-1993162-5.0g
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$4890.0 2023-05-31

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